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Introduction

Bayothrin, the trade name for the synthetic pyrethroid insecticide transfluthrin, is a key tool in
the arsenal for Integrated Vector Management (IVM). IVM is an evidence-based, multi-faceted
approach to vector control that aims to be effective, sustainable, and environmentally sound.
This document provides detailed application notes and protocols for the use of Bayothrin
within IVM strategies, focusing on its efficacy, mechanism of action, and methods for
evaluation.

Bayothrin is a fast-acting neurotoxin that targets the voltage-gated sodium channels of insects,
leading to paralysis and death. Its high volatility also makes it effective as a spatial repellent.
These characteristics make it suitable for various applications within an IVM framework,
including indoor residual spraying (IRS), space spraying, and use in household insecticide
products. However, the rise of insecticide resistance in vector populations necessitates careful
management and monitoring of its use.

Data Presentation

The following tables summarize the quantitative data on the efficacy of Bayothrin
(transfluthrin) against key mosquito vectors.
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Table 1: Lethal Concentrations (LC) and Discriminating Concentrations (DC) of Transfluthrin

against Mosquito Vectors

_ Confidence
Vector . Concentrati
. Strain Parameter Interval Reference
Species on (%)
(95%)
Aedes USDA
) ] LC50 0.01040 - [1]
aegypti (Susceptible)
LC75 0.01852 - [1]
LC99 0.7611 - [1]
DC 0.15222 - [1]
Pu-Teuy
_ LC50 >0.15222 - [1]
(Resistant)
Anopheles )
o Lab Strain DC 0.06382 -
minimus
Anopheles )
] Lab Strain DC 0.01508 -
dirus

Table 2: Knockdown Time (KDT) of Transfluthrin in Liquid Vaporizer Formulation against Culex

quinquefasciatus

Room Size Emanation . .

(m?) e KDT50 (min) KDT95 (min) Reference

6 High 10.61 22.12 2]

20 High 15.06 32.54 [2]

40 High 24.33 51.08 [2]

6 Low 18.23 36.48 2]

20 Low 28.59 58.11 [2]

40 Low 35.19 70.26 2]
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Table 3: Efficacy of Transfluthrin Formulations in Field and Semi-Field Studies

] Vector Efficacy .
Formulation . . Result Conditions Reference
Species Metric
_ 77%
Plasmodium ] o
0.03% ) Protective reduction in Household
] _ falciparum ] ) [3]
Mosquito Coil Efficacy malaria use
vectors o
incidence
0.6% _ N Field test on
] Armigeres Biting
Transfluthrin ] 85.4% human [4]
) subalbatus Protection
Vaporizer volunteers
N Field test on
Aedes Biting
) ) 89.3% human [4]
albopictus Protection
volunteers
Volatile ) o
) Anopheles Host-seeking Semi-field
Spatial ] ] ~40% [5][6]
gambiae Reduction study
Repellent
Passive Aedes o ] -
] ) ) Significant Inside military
Resin aegypti Mortality )
) ] mortality tents
Diffuser (susceptible)
Culex
quinquefascia ] Significant Inside military
Mortality ] [7]
tus mortality tents
(susceptible)
Aedes o ) -
) ) Minimally Inside military
aegypti Mortality ] [7]
i effective tents
(resistant)

Table 4: Residual Efficacy of Pyrethroids on Different Surfaces (as a proxy for Bayothrin)
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. Duration of .
Pyrethroid Surface . Vector Species Reference
>80% Mortality
Deltamethrin WG Wood 8 months Anopheles [8]
Concrete < 3 months Anopheles [8]
Lambda- Anopheles
) Wood > 26 weeks ] [8]
cyhalothrin CS gambiae s.s.
Anopheles
Concrete 20 weeks ) [8]
gambiae s.s.
Anopheles
Mud 20 weeks ) [8]
gambiae s.s.
) Anopheles
Deltamethrin WP Thatch 12 weeks o 9]
culicifacies
Anopheles
Mud 8 weeks o [9]
culicifacies
Anopheles
Cement 7 weeks o [9]
culicifacies
) Anopheles
Brick 3 weeks o [9]
culicifacies

Experimental Protocols
Protocol 1: WHO Insecticide Susceptibility Tube Test
(Adapted for Bayothrin)

This protocol is adapted from the WHO standard operating procedure for insecticide

susceptibility testing of adult mosquitoes.

Objective: To determine the susceptibility of a mosquito population to Bayothrin (transfluthrin)

at a specific diagnostic concentration.

Materials:
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» WHO tube test kit (exposure tubes, holding tubes, and slide units)

 Filter papers impregnated with Bayothrin (transfluthrin) at the diagnostic concentration and
control papers impregnated with the carrier oil only.

e Aspirator

» Holding cages for mosquitoes

e Sucrose solution (10%)

» Non-predacious, 2-5 day old female mosquitoes from the target population.

e Timer

o Temperature and humidity logger

Procedure:

e Preparation:

o Label the exposure tubes with the insecticide concentration and the control tubes.

o Place the impregnated filter papers inside the exposure tubes.

o Ensure the test conditions are maintained at 27+2°C and 80+10% relative humidity.

e Mosquito Exposure:

o Using an aspirator, introduce 20-25 non-blood-fed female mosquitoes into each of the four
holding tubes.

o Allow the mosquitoes to acclimatize for one hour.

o Transfer the mosquitoes from the holding tubes to the exposure tubes by gently blowing
them across.

o Start the timer immediately and expose the mosquitoes for exactly one hour.
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e Post-Exposure:

o After one hour, transfer the mosquitoes back to the holding tubes.

o Provide access to a 10% sucrose solution on a cotton pad.

o Hold the mosquitoes for 24 hours under the same temperature and humidity conditions.
» Data Recording and Interpretation:

o After 24 hours, record the number of dead and alive mosquitoes in each tube.

o Calculate the percentage mortality for each replicate.

o If mortality in the control group is between 5% and 20%, correct the observed mortality
using Abbott's formula: Corrected Mortality (%) = [(% Test Mortality - % Control Mortality) /
(100 - % Control Mortality)] x 100

o If control mortality is above 20%, the test is invalid and must be repeated.
o Interpret the results based on WHO criteria:

= 98-100% mortality: Susceptible

» 90-97% mortality: Possible resistance, further investigation needed

» <90% mortality: Resistant

Protocol 2: Evaluation of Residual Activity of Bayothrin
on Different Surfaces (WHO Cone Bioassay)

Objective: To assess the residual efficacy of Bayothrin formulations on common household
surfaces.

Materials:

e Test surfaces (e.g., wood, cement, mud, painted surfaces)
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» Bayothrin formulation for indoor residual spraying (e.g., wettable powder, suspension
concentrate)

e Spraying equipment (e.g., Hudson X-pert sprayer)

e WHO plastic cones

e Aspirator

e Susceptible strain of 2-5 day old, non-blood-fed female mosquitoes

e Timer

e Holding cups with access to 10% sucrose solution

Procedure:

e Surface Treatment:

o Prepare the Bayothrin solution according to the manufacturer's instructions for the target
application rate (e.g., g/m2).

o Spray the test surfaces evenly with the prepared solution and allow them to dry for 24
hours.

o Store the treated surfaces under controlled conditions, protected from direct sunlight and

rain.

o Bioassay:

o At specified intervals post-treatment (e.g., 1 week, 1 month, 2 months, etc.), fix the WHO
cones to the treated surfaces.

o Introduce 10 female mosquitoes into each cone using an aspirator.

o Expose the mosquitoes to the treated surface for 30 minutes.
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o After the exposure period, carefully remove the mosquitoes from the cones using the
aspirator and transfer them to clean holding cups.

o Provide access to a 10% sucrose solution.

o Data Recording and Analysis:

[e]

Record knockdown rates at 60 minutes post-exposure.

o

Record mortality rates at 24 hours post-exposure.

[¢]

Conduct the bioassay on an untreated surface of the same material as a control.

[¢]

If control mortality is above 10%, discard the results for that time point and repeat.

[e]

The residual efficacy is considered to be effective as long as the mortality rate remains at
or above 80%.

Visualizations
Signaling Pathway of Bayothrin (Pyrethroid) Action

Click to download full resolution via product page

Caption: Mechanism of action of Bayothrin on the insect nervous system.

Experimental Workflow for WHO Insecticide
Susceptibility Tube Test
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l

4. Hold for 24 Hours

5. Record Mortality

6. Calculate % Mortality
(Apply Abbott's formula if needed)

7. Determine Susceptibility Status
(Susceptible, Possible Resistance, Resistant)

Click to download full resolution via product page

Caption: Workflow for assessing mosquito susceptibility to Bayothrin.
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Logical Framework for Bayothrin Use in an IVM Program
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Caption: Role of Bayothrin within an Integrated Vector Management framework.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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